![molecular formula C6H12N4O2 B1493154 2-azido-N-(2-methoxyethyl)-N-methylacetamide CAS No. 2097957-83-8](/img/structure/B1493154.png)
2-azido-N-(2-methoxyethyl)-N-methylacetamide
Overview
Description
2-azido-N-(2-methoxyethyl)-N-methylacetamide, also known as 2-AEMA, is an organic compound that is used in various scientific and laboratory experiments. It is an important chemical in the field of biochemistry and has a variety of applications in scientific research. 2-AEMA is a derivative of acetamide, a common amide compound, and is used as an azide precursor in various synthetic processes. It is used in the synthesis of peptides and proteins, as well as in the synthesis of polymers and other materials. Additionally, it is used in the production of various drugs and pharmaceuticals.
Mechanism of Action
2-azido-N-(2-methoxyethyl)-N-methylacetamide is an azide compound, which means that it can be used as a source of nitrogen in various chemical reactions. In particular, it can be used in the synthesis of peptides and proteins, as well as in the synthesis of polymers and other materials. Additionally, it can be used in the production of various drugs and pharmaceuticals. The azide group of this compound can be used to modify existing drug molecules to create new ones.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It is known to have an inhibitory effect on certain enzymes, such as proteases and phosphatases. Additionally, it has been shown to have anti-inflammatory effects, and it has been used in the treatment of some diseases, such as asthma and rheumatoid arthritis. Additionally, it has been used in the treatment of some cancers, such as breast and prostate cancer.
Advantages and Limitations for Lab Experiments
2-azido-N-(2-methoxyethyl)-N-methylacetamide is a useful compound for laboratory experiments, as it can be used in a variety of synthetic processes. It is relatively easy to synthesize, and it is relatively stable and non-toxic. Additionally, it is relatively inexpensive, making it an attractive option for laboratory experiments. However, it is important to note that this compound is a highly reactive compound, and it should be handled with care in the laboratory. Additionally, it is important to note that the Hofmann rearrangement is a relatively slow process, and it can take some time to complete.
Future Directions
There are a number of potential future directions for 2-azido-N-(2-methoxyethyl)-N-methylacetamide. It could be used in the development of new drugs, as it can be used to modify existing drug molecules to create new ones. Additionally, it could be used in the study of enzymes and other biochemical pathways, as it has been shown to have an inhibitory effect on certain enzymes. Additionally, it could be used in the development of novel materials, such as polymers and nanomaterials. Finally, it could be used in the development of new diagnostic tools, as it has been shown to have anti-inflammatory effects.
Scientific Research Applications
2-azido-N-(2-methoxyethyl)-N-methylacetamide is commonly used in scientific research, particularly in the field of biochemistry. It is used in the synthesis of peptides and proteins, as well as in the synthesis of polymers and other materials. Additionally, it is used in the production of various drugs and pharmaceuticals. It is also used in the development of new drugs, as it can be used to modify existing drug molecules to create new ones. Additionally, it is used in the study of enzymes and other biochemical pathways.
properties
IUPAC Name |
2-azido-N-(2-methoxyethyl)-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4O2/c1-10(3-4-12-2)6(11)5-8-9-7/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHHRIOUXWTGFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.